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Abstract
N-cinnamylephedrine, also known as cinnamedrine, is a synthetic derivative of ephedrine.

Historically, it has been utilized for its sympathomimetic, antispasmodic, and local anesthetic

properties. This technical guide provides a comprehensive overview of the known

pharmacological profile of N-cinnamylephedrine, drawing from the available scientific literature.

While quantitative data on its receptor binding affinities, functional activity, and pharmacokinetic

profile are not extensively available in publicly accessible resources, this document

consolidates the existing qualitative knowledge and provides a framework for future

investigation. The guide outlines its known physiological effects, presumed mechanisms of

action based on its structural similarity to ephedrine, and potential signaling pathways.

Furthermore, it details general experimental protocols that can be employed to fully

characterize its pharmacological and pharmacokinetic properties.

Introduction
N-cinnamylephedrine is a sympathomimetic agent with a chemical structure closely related to

that of ephedrine.[1] It has been used in the past as a component of over-the-counter

medications for the treatment of dysmenorrhea, leveraging its antispasmodic effects.[1]

Additionally, it has been noted to possess local anesthetic activity.[1] Understanding the

detailed pharmacological profile of N-cinnamylephedrine is crucial for exploring its full

therapeutic potential and for guiding future drug development efforts. This guide aims to
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provide a thorough review of its known effects and to propose methodologies for its further

characterization.

Physicochemical Properties
Property Value Source

IUPAC Name

(1R,2S)-2-[methyl-[(E)-3-

phenylprop-2-enyl]amino]-1-

phenylpropan-1-ol

Inferred from structure

Synonyms
Cinnamedrine, N-

cinnamylephedrine
[1]

Molecular Formula C₁₉H₂₃NO [1]

Molecular Weight 281.39 g/mol [1]

CAS Number 90-86-8 [1]

Pharmacological Profile
Based on available literature, the pharmacological profile of N-cinnamylephedrine is

characterized by three main activities: sympathomimetic effects, smooth muscle relaxation, and

local anesthetic action. A study has also investigated its antiarrhythmic-like properties.

Sympathomimetic Activity
N-cinnamylephedrine is described as a sympathomimetic drug with effects similar to those of

ephedrine.[1] Ephedrine exerts its effects through a mixed mechanism of action, including

direct agonism at α- and β-adrenergic receptors and indirect action by promoting the release of

norepinephrine from sympathetic neurons. Given the structural similarity, it is highly probable

that N-cinnamylephedrine shares this mechanism. The cinnamyl group attached to the nitrogen

atom may influence its affinity and selectivity for different adrenergic receptor subtypes

compared to ephedrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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